Cas no 24793-01-9 ((1,3-benzothiazol-2-ylthio)acetonitrile)

• Product Name: (1,3-benzothiazol-2-ylthio)acetonitrile
• CAS No: 24793-01-9
• MF: C₉H₆N₂S₂
• MW: 206.287338733673
• MDL: MFCD00104617
• CID: 240972
• PubChem ID: 1800033
• Update Time: 2025-04-19

(1,3-benzothiazol-2-ylthio)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-(2-benzothiazolylthio)-
• 2-[(Cyanomethyl)thio]benzothiazole
• Acetonitrile,(2-benzothiazolylthio)- (8CI,9CI)
• (1,3-BENZOTHIAZOL-2-YLSULFANYL)METHYL CYANIDE
• 2-(benzo[d]thiazol-2-ylthio)acetonitrile
• AE-848/32075042
• 2-Cyanomethylthiobenzothiazole
• Maybridge1_004463
• AKOS000216424
• DTXSID301290239
• ACETONITRILE,(2-BENZOTHIAZOLYLTHIO)-
• 2-(2-Benzothiazolylthio)acetonitrile
• 2-(1, 3-benzothiazol-2-ylsulfanyl)acetonitrile
• MFCD00104617
• 2-(1,3-benzothiazol-2-ylsulfanyl)acetonitrile
• Z19653785
• HMS554C19
• SCHEMBL10358245
• (2-benzothiazolylthio)acetonitrile
• (1,3-BENZOTHIAZOL-2-YLTHIO)ACETONITRILE
• EN300-15479
• 24793-01-9
• GWSJKSFGUSSSKQ-UHFFFAOYSA-N
• Acetonitrile, (2-benzothiazolylthio)- (8CI,9CI)
• (1,3-benzothiazol-2-ylsulfanyl)acetonitrile
• (1,3-benzothiazol-2-ylthio)acetonitrile

• MDL： MFCD00104617
• Inchi： 1S/C9H6N2S2/c10-5-6-12-9-11-7-3-1-2-4-8(7)13-9/h1-4H,6H2
• InChI Key： GWSJKSFGUSSSKQ-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)SCC#N

Computed Properties

• Exact Mass: 205.99738
• Monoisotopic Mass: 205.997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 36.68